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Compound of Interest

Compound Name:
3-Bromo-6-methoxy-2-methyl-5-

nitropyridine

Cat. No.: B182981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Brominated nitropyridines are a critical class of heterocyclic building blocks in organic

synthesis, finding extensive application in medicinal chemistry and materials science. The

presence of both a bromine atom and a nitro group on the pyridine ring imparts unique

electronic properties, rendering them versatile synthons but also susceptible to degradation

under various environmental conditions. Understanding the stability and requisite storage

conditions of these compounds is paramount for ensuring their quality, efficacy in synthetic

transformations, and the safety of laboratory personnel. This technical guide provides a

comprehensive overview of the stability of brominated nitropyridines, summarizing available

quantitative data, detailing experimental protocols for stability assessment, and visualizing

potential degradation pathways.

Chemical and Physical Properties
Brominated nitropyridines are typically crystalline solids with a pale yellow to light brown

appearance at room temperature.[1] Their solubility is generally limited in water but good in

organic solvents such as chloroform and methanol.[1] The physical and chemical properties of

a representative compound, 5-bromo-2-nitropyridine, are summarized in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromo-2-nitropyridine
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Property Value References

Molecular Formula C₅H₃BrN₂O₂ [1]

Molecular Weight 202.99 g/mol [1]

Melting Point 148-150 °C [1]

Boiling Point 292.3±20.0 °C (Predicted) [1]

Density 1.833±0.06 g/cm³ (Predicted) [1]

Appearance
Pale yellow to light brown

crystalline solid
[1]

Solubility

Sparingly soluble in water;

Soluble in chloroform and

methanol

[1]

Stability Profile
The stability of brominated nitropyridines is influenced by several factors, including

temperature, light, and humidity. While specific quantitative stability data for this class of

compounds is limited in publicly available literature, general principles and data from

structurally related compounds provide valuable insights.

Thermal Stability
Brominated nitropyridines are generally stable at ambient temperatures but can decompose at

elevated temperatures.[2] The nitro group significantly influences the thermal properties of the

pyridine backbone, often making the molecule energetic.[3] The thermal stability of energetic

materials is a critical parameter for their safe handling and storage.[4]

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are the primary methods for evaluating thermal stability.[4]

DSC measures the heat flow associated with thermal transitions, such as melting and

decomposition, while TGA measures changes in mass as a function of temperature.

Due to the limited public data on brominated nitropyridines, the thermal decomposition data for

a structurally related compound, 2,6-diamino-3,5-dinitropyridine-1-oxide (ANPyO), is presented
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in Table 2 as a surrogate to understand the potential thermal behavior.[4]

Table 2: Thermal Decomposition Data for 2,6-diamino-3,5-dinitropyridine-1-oxide (ANPyO)

Parameter Value

Onset Decomposition Temperature (Tonset) 280 °C

Peak Decomposition Temperature (Tpeak) 295 °C

Mass Loss at Tpeak ~55%

Data for ANPyO is used as a surrogate due to the lack of specific public data on brominated

nitropyridines.[4]

The primary thermal decomposition pathway for nitroaromatic compounds is believed to involve

the cleavage of the C-NO₂ bond and isomerization to a nitrite, followed by the rapid cleavage of

the O-NO bond.[5]

Brominated Nitropyridine Transition StateHeat (Δ) Nitrite IntermediateIsomerization Decomposition Products
(e.g., NOx, brominated pyridyl radical)

C-O Bond Cleavage

Brominated Nitropyridine Excited State [Ar-Br]*hν (UV light) Pyridyl Radical + Bromine Radical

Homolytic Cleavage
of C-Br Bond Secondary ProductsFurther Reactions
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Stress Conditions

Analysis

Acid Hydrolysis
(e.g., 0.1 M HCl, heat)

Stability-Indicating HPLC

Analyze Samples

Base Hydrolysis
(e.g., 0.1 M NaOH, heat)

Analyze Samples

Oxidative Degradation
(e.g., 3% H₂O₂, heat)

Analyze Samples

Thermal Degradation
(Dry Heat)

Analyze Samples

Photolytic Degradation
(UV/Vis Light Exposure)

Analyze Samples

LC-MS for
Impurity Identification

Characterize Degradants

Brominated Nitropyridine
(Solid or in Solution)

Expose to Expose to Expose to Expose to Expose to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and Storage of Brominated Nitropyridines: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182981#stability-and-storage-of-brominated-
nitropyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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